Adipokinetic Hormone (Anax Imperator Mauricianus)

• CAS No.: 154512-22-8
• Molecular Formula: C₄₅H₅₉N₁₁O₁₂
• Molecular Weight: 946.02
• Synonyms: 5-oxo-L-prolyl-L-valyl-L-asparaginyl-L-phenylalanyl-L-seryl-L-prolyl-L-seryl-L-Tryptophanamide; Chromatophorotropin, red-pigment-concentrating (Pandalus borealis) 2-L-valine-7-L-serine-; 1686: PN: US20040102389 SEQID: 10049 claimed protein; Adipokine

Description

Adipokinetic hormone is a metabolic neuropeptide found in many insects, including Anax Imperator Mauricianus. It plays a crucial role in the mobilization of energy substrates, particularly lipids, during periods of high energy demand such as flight.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of adipokinetic hormone involves solid-phase peptide synthesis, a method commonly used for the production of peptides. This process includes the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin. The reaction conditions typically involve the use of coupling reagents such as N,N’-diisopropylcarbodiimide and hydroxybenzotriazole to facilitate the formation of peptide bonds. The final product is cleaved from the resin and deprotected to yield the active hormone .

Industrial Production Methods: Industrial production of adipokinetic hormone follows similar principles but on a larger scale. Automated peptide synthesizers are employed to increase efficiency and consistency. The purification of the synthesized hormone is achieved through high-performance liquid chromatography, ensuring high purity and quality for research and application purposes .

Chemical Reactions Analysis

Types of Reactions: Adipokinetic hormone undergoes various chemical reactions, including:

Oxidation: This reaction can occur at specific amino acid residues, such as methionine, leading to the formation of sulfoxides.

Reduction: Reduction reactions can reverse oxidation, restoring the original state of the hormone.

Substitution: Amino acid residues within the hormone can be substituted to create analogs with altered properties.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents under controlled conditions.

Reduction: Reducing agents such as dithiothreitol or tris(2-carboxyethyl)phosphine.

Substitution: Site-directed mutagenesis techniques are used to introduce specific amino acid changes.

Major Products Formed: The major products formed from these reactions include oxidized or reduced forms of the hormone and various analogs with modified amino acid sequences .

Scientific Research Applications

Adipokinetic hormone has a wide range of scientific research applications:

Chemistry: It is used as a model peptide for studying peptide synthesis and modification techniques.

Biology: The hormone is studied for its role in insect physiology, particularly in energy metabolism and flight.

Medicine: Research into adipokinetic hormone analogs aims to develop new therapeutic agents for metabolic disorders.

Industry: The hormone is used in the development of insecticides targeting energy metabolism pathways in pest species .

Mechanism of Action

Adipokinetic hormone exerts its effects by binding to specific receptors on the surface of target cells, primarily in the fat body of insects. This binding activates a signaling cascade involving cyclic adenosine monophosphate, leading to the mobilization of stored lipids into the hemolymph. The hormone’s action is crucial for providing energy during prolonged activities such as flight .

Comparison with Similar Compounds

Adipokinetic hormone is part of a family of neuropeptides that includes corazonin and adipokinetic hormone/corazonin-related peptide. These peptides share structural similarities and are involved in regulating energy metabolism and other physiological processes. adipokinetic hormone is unique in its specific role in lipid mobilization during flight. Similar compounds include:

Corazonin: Involved in stress responses and energy metabolism.

Adipokinetic hormone/corazonin-related peptide: Shares functions with both adipokinetic hormone and corazonin

Adipokinetic hormone’s specificity for lipid mobilization and its role in flight make it a unique and valuable target for research and application in various fields.